Cas no 2171145-26-7 (3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}propanoic acid)

• Product Name: 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}propanoic acid
• CAS No: 2171145-26-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6120875
• PubChem ID: 165512306
• Update Time: 2025-10-10

3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}propanoic acid
• 3-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]azetidin-3-yl}propanoic acid
• EN300-1543630
• 2171145-26-7

• Inchi： 1S/C27H32N2O5/c1-2-3-12-24(26(32)29-15-18(16-29)13-14-25(30)31)28-27(33)34-17-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,18,23-24H,2-3,12-17H2,1H3,(H,28,33)(H,30,31)/t24-/m0/s1
• InChI Key： OHWCBKWURBDESY-DEOSSOPVSA-N
• SMILES： O=C([C@H](CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CCC(=O)O)C1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}propanoic acid

3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}propanoic Acid (CAS No. 2171145-26-7): A Comprehensive Overview

3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}propanoic acid (CAS No. 2171145-26-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Aze(Cbz)-Pro-OH, is a key intermediate in the synthesis of various bioactive molecules and peptides. Its unique structural features and functional groups make it an essential building block in the development of novel therapeutic agents.

The chemical structure of 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}propanoic acid is characterized by a fluorenylmethyloxycarbonyl (Fmoc) protecting group, an azetidine ring, and a carboxylic acid moiety. The Fmoc group is widely used in peptide synthesis to protect the amino group, ensuring selective reactivity during the coupling steps. The azetidine ring, a four-membered heterocyclic compound, adds structural rigidity and conformational constraints, which can influence the biological activity of the final product.

Recent studies have highlighted the potential of 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}propanoic acid in the development of new drugs for various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties. The researchers synthesized a series of analogs and evaluated their efficacy in inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6. The results showed that certain derivatives were highly effective in reducing inflammation in both in vitro and in vivo models.

In another notable study, published in the European Journal of Medicinal Chemistry, researchers explored the use of 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}propanoic acid as a scaffold for designing novel antibiotics. The study focused on modifying the azetidine ring and the carboxylic acid moiety to enhance antibacterial activity against multidrug-resistant strains. The findings indicated that several derivatives exhibited broad-spectrum antibacterial activity, making them promising candidates for further development.

The synthesis of 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}propanoic acid involves multiple steps, including the protection of functional groups, formation of the azetidine ring, and deprotection to yield the final product. The process typically begins with the reaction of Fmoc-amino acids with appropriate reagents to form intermediates, followed by cyclization to form the azetidine ring. The final step involves deprotection to remove the Fmoc group and obtain the desired compound.

The purity and quality of 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}propanoic acid are crucial for its use in pharmaceutical applications. High-performance liquid chromatography (HPLC) is commonly employed to ensure that the compound meets stringent purity standards. Additionally, nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are used to confirm its structure and identity.

In conclusion, 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}propanoic acid (CAS No. 2171145-26-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an ideal building block for synthesizing bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, contributing to advancements in drug discovery and development.